Cas no 51671-06-8 (1-Bromo-3-chloronaphthalene)

• Product Name: 1-Bromo-3-chloronaphthalene
• CAS No: 51671-06-8
• MF: C₁₀H₆BrCl
• MW: 241.511641025543
• CID: 4714902
• PubChem ID: 21501410
• Update Time: 2025-04-24

1-Bromo-3-chloronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloronaphthalene
• SCHEMBL11797557
• BS-50641
• 51671-06-8
• MFCD18410262
• AKOS024438584
• E85208
• DB-201679
• 1-Bromo-3-chloronaphthalene

• Inchi： 1S/C10H6BrCl/c11-10-6-8(12)5-7-3-1-2-4-9(7)10/h1-6H
• InChI Key： ABGYAXSJIBNZSF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C2C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 239.93414g/mol
• Monoisotopic Mass: 239.93414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1-Bromo-3-chloronaphthalene

1-Bromo-3-Chloronaphthalene: A Comprehensive Overview

1-Bromo-3-chloronaphthalene, also known by its CAS registry number CAS No. 51671-06-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with bromine and chlorine substituents at the 1 and 3 positions, respectively. The unique electronic properties and structural features of 1-bromo-3-chloronaphthalene make it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The synthesis of 1-bromo-3-chloronaphthalene typically involves electrophilic substitution reactions on the naphthalene ring. The introduction of bromine and chlorine substituents at specific positions is achieved through carefully controlled reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have enabled more efficient and environmentally friendly syntheses of this compound. For instance, studies have shown that palladium-catalyzed coupling reactions can be employed to introduce halogen substituents with high precision, minimizing side reactions and improving yield.

1-Bromo-3-chloronaphthalene exhibits distinctive physical and chemical properties due to its electron-withdrawing substituents. The presence of bromine and chlorine atoms at the meta positions significantly alters the electronic structure of the naphthalene ring, leading to increased reactivity in certain chemical transformations. This makes it an ideal precursor for the synthesis of functionalized aromatic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials.

In terms of applications, 1-bromo-3-chloronaphthalene has found utility in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to undergo various cross-coupling reactions facilitates the construction of complex molecular architectures with tailored electronic properties. Recent research has focused on its use as a building block for π-conjugated systems, which are critical components in modern electronic devices. For example, studies have demonstrated that derivatives of 1-bromo-3-chloronaphthalene can exhibit excellent charge transport properties, making them promising candidates for next-generation organic electronics.

The pharmacological potential of 1-bromo-3-chloronaphthalene is another area of active investigation. Due to its structural similarity to certain bioactive compounds, it serves as a valuable intermediate in drug discovery efforts. Researchers have explored its role in inhibiting specific enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders. Recent findings suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development.

In conclusion, 1-bromo-3-chloronaphthalene, with its unique chemical properties and versatile applications, continues to be a focal point in contemporary research. Its role as a key intermediate in the synthesis of advanced materials and bioactive molecules underscores its importance in various scientific disciplines. As ongoing studies uncover new insights into its structure-function relationships and potential uses, this compound is poised to contribute significantly to future innovations across multiple industries.